Cas no 40787-48-2 (1,4-Dibromo-2,5-diethylbenzene)

• Product Name: 1,4-Dibromo-2,5-diethylbenzene
• CAS No: 40787-48-2
• MF: C₁₀H₁₂Br₂
• MW: 292.010281562805
• MDL: MFCD04038416
• CID: 327110
• PubChem ID: 87569199
• Update Time: 2025-10-31

1,4-Dibromo-2,5-diethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-diethylbenzene
• Benzene,1,4-dibromo-2,5-diethyl-
• 2,5-Diethyl-1,4-dibromobenzene
• Benzene,1,4-dibromo-2,5-diethyl
• FCH1328151
• VZ20690
• 1,4-bis(bromanyl)-2,5-diethyl-benzene
• AX8000122
• D2807
• J3.638.912E
• A825286
• CS-0152554
• SCHEMBL11807767
• AMY28591
• MFCD04038416
• FT-0639669
• BS-17225
• AKOS016846175
• DTXSID70615089
• 40787-48-2
• 1,4-dibromo-2,5-diethyl-benzene
• DB-049655

• MDL： MFCD04038416
• Inchi： 1S/C10H12Br2/c1-3-7-5-10(12)8(4-2)6-9(7)11/h5-6H,3-4H2,1-2H3
• InChI Key： DNHRBCFMFYOUKM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC)Br)CC

Computed Properties

• Exact Mass: 289.93100
• Monoisotopic Mass: 289.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 298.5±35.0 °C at 760 mmHg
• Flash Point: 153.8±25.2 °C
• Refractive Index: 1.561
• PSA: 0.00000
• LogP: 4.33640
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,4-Dibromo-2,5-diethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：0-10°C

Additional information on 1,4-Dibromo-2,5-diethylbenzene

Chemical Profile of 1,4-Dibromo-2,5-diethylbenzene (CAS No. 40787-48-2)

1,4-Dibromo-2,5-diethylbenzene, identified by its Chemical Abstracts Service (CAS) number 40787-48-2, is a brominated aromatic compound with a unique structural framework. This molecule consists of a benzene ring substituted with two bromine atoms at the 1 and 4 positions, and two ethyl groups at the 2 and 5 positions. Such a substitution pattern imparts distinct chemical properties that make it a subject of interest in synthetic chemistry and material science.

The structural configuration of 1,4-Dibromo-2,5-diethylbenzene lends itself to further functionalization, making it a valuable intermediate in the synthesis of more complex organic molecules. The presence of bromine atoms at specific positions enhances its reactivity in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the applications of brominated aromatic compounds like 1,4-Dibromo-2,5-diethylbenzene in the development of advanced materials. For instance, researchers have explored its potential as a precursor in the synthesis of liquid crystals and organic semiconductors. The rigid aromatic core and the electron-withdrawing nature of the bromine atoms contribute to the formation of materials with desirable electronic properties.

Moreover, the compound's reactivity has been leveraged in medicinal chemistry for the design of novel therapeutic agents. The bromine substituents serve as handles for further derivatization, allowing chemists to introduce diverse functional groups while maintaining the core aromatic scaffold. This flexibility has led to the exploration of 1,4-Dibromo-2,5-diethylbenzene as a building block in the synthesis of kinase inhibitors and other small-molecule drugs targeting various diseases.

Recent studies have also highlighted the role of 1,4-Dibromo-2,5-diethylbenzene in polymer chemistry. Its incorporation into polymer backbones can enhance thermal stability and flame retardancy due to the electron-withdrawing effect of bromine atoms. Such modifications are particularly relevant in industries requiring high-performance materials for demanding applications.

The synthesis of 1,4-Dibromo-2,5-diethylbenzene typically involves bromination reactions on ethyl-substituted benzene derivatives. Advances in catalytic systems have enabled more efficient and selective bromination processes, reducing byproduct formation and improving yields. These advancements align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high reaction efficiencies.

In conclusion, 1,4-Dibromo-2,5-diethylbenzene (CAS No. 40787-48-2) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features make it an attractive intermediate for synthetic chemists working on pharmaceuticals, materials science, and polymer chemistry. As research continues to uncover new methodologies for functionalization and application development, the importance of this compound is likely to grow further.